5-Amino-1-(3,4-dimethylphenyl)-3-methyl-1H-pyrazole-4-carbonitrile

• IUPAC Name: 5-amino-1-(3,4-dimethylphenyl)-3-methylpyrazole-4-carbonitrile
• InChI: InChI=1S/C13H14N4/c1-8-4-5-11(6-9(8)2)17-13(15)12(7-14)10(3)16-17/h4-6H,15H2,1-3H3
• InChI Key: KGSKLJNADCXLBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=C(C(=N2)C)C#N)N)C
• Molecular Formula: C13H14N4
• Molecular Weight: 226.28 g/mol

Description

“5-Amino-1-(3,4-dimethylphenyl)-3-methyl-1H-pyrazole-4-carbonitrile” is a chemical compound that belongs to the class of pyrazoles. Pyrazoles are considered privileged scaffolds in medicinal chemistry due to their broad spectrum of biological activities.

Synthesis Analysis

The synthesis of new substituted pyrazolo[3,4-d]pyrimidin-4-ones, which includes “this compound”, involves a series of transformations including the hydrolysis of ethyl 5-amino-1H-pyrazole-4-carboxylates, cyclization of the carboxylic acids thus obtained to pyrazolo[3,4-d][1,3]oxazin-4(1H)-ones, and treatment of the latter with substituted anilines.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of a pyrazole ring, which consists of two nitrogen atoms adjacent to three carbon atoms in a five-membered aromatic ring structure.

Scientific Research Applications

1. Chemical Structure and Synthesis

• A study by Guard and Steel (2001) focused on the reaction between 3-methyl-1-phenyl-2-pyrazolin-5-one and tetracyanoethylene, resulting in a compound structurally similar to the title compound, determined through X-ray crystallography (Guard & Steel, 2001).
• Faria et al. (2013) described the synthesis of new 5-(5-amino-1-aryl-1H-pyrazole-4-yl)-1H-tetrazoles from 5-amino-1-aryl-1H-pyrazole-4-carbonitriles, highlighting the intricacies in synthesizing derivatives of the title compound (Faria et al., 2013).

2. Potential Biological Applications

• Shamroukh et al. (2007) used a precursor similar to the title compound for synthesizing pyrazolo[4′,3′:5,6]pyrano[2,3‐d]pyrimidine derivatives, some of which showed antiviral activity against Herpes Simplex Virus type-1 (Shamroukh et al., 2007).

3. Applications in Material Science

• A study by Hameed et al. (2020) utilized a compound similar to the title compound in investigating corrosion inhibition properties on C-Steel surfaces in HCl, highlighting its potential application in material protection (Abdel Hameed et al., 2020).
• Yadav et al. (2016) explored pyranopyrazole derivatives (related to the title compound) as corrosion inhibitors for mild steel in HCl solutions, demonstrating the compound's relevance in corrosion prevention (Yadav et al., 2016).

4. Applications in Dye and Pigment Synthesis

• Tao et al. (2019) investigated 5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxylic acid, a structurally related compound, as a coupling component in the synthesis of heterocyclic dyes, implying potential applications of the title compound in dye production (Tao et al., 2019).

Future Directions

The future directions for “5-Amino-1-(3,4-dimethylphenyl)-3-methyl-1H-pyrazole-4-carbonitrile” could involve further exploration of its biological activities and potential applications in medicinal chemistry, given the known properties of pyrazoles.